Cas no 1862395-59-2 (N-cyclobutylpyridine-4-carboxamide)
N-cyclobutylpyridine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclobutylpyridine-4-carboxamide
- 1862395-59-2
- AKOS032844949
- F6546-1523
-
- Inchi: 1S/C10H12N2O/c13-10(12-9-2-1-3-9)8-4-6-11-7-5-8/h4-7,9H,1-3H2,(H,12,13)
- InChI Key: KUFUWVUGMUZCML-UHFFFAOYSA-N
- SMILES: O=C(C1C=CN=CC=1)NC1CCC1
Computed Properties
- Exact Mass: 176.094963011g/mol
- Monoisotopic Mass: 176.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 42Ų
N-cyclobutylpyridine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6546-1523-2μmol |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-5μmol |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-10μmol |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-20μmol |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-1mg |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-2mg |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-3mg |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-4mg |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-5mg |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6546-1523-10mg |
N-cyclobutylpyridine-4-carboxamide |
1862395-59-2 | 10mg |
$118.5 | 2023-09-08 |
N-cyclobutylpyridine-4-carboxamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on N-cyclobutylpyridine-4-carboxamide
Introduction to N-cyclobutylpyridine-4-carboxamide (CAS No. 1862395-59-2)
N-cyclobutylpyridine-4-carboxamide, with the chemical formula C11H14N2O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1862395-59-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclobutyl group attached to a pyridine ring, followed by an amide functionality at the 4-position, imparts distinct chemical and biological characteristics that make it a valuable candidate for further research.
The N-cyclobutylpyridine-4-carboxamide structure combines the aromatic stability of the pyridine ring with the rigidity provided by the cyclobutyl moiety. This combination is particularly interesting for medicinal chemists as it can influence both the solubility and metabolic stability of potential drug candidates. The amide group introduces a polar region, which can enhance binding interactions with biological targets, making this compound a promising scaffold for designing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding affinities and interactions of N-cyclobutylpyridine-4-carboxamide with various biological targets. Studies have shown that this compound exhibits promising interactions with enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The cyclobutyl group, in particular, has been found to stabilize the conformation of the molecule, improving its binding affinity and reducing off-target effects.
In addition to its pharmacological potential, N-cyclobutylpyridine-4-carboxamide has been investigated for its role in material science applications. The unique structural features of this compound make it suitable for use as a building block in the synthesis of polymers and advanced materials. Researchers have explored its incorporation into conductive polymers and organic semiconductors, where its rigid structure can enhance material properties such as charge transport efficiency.
The synthesis of N-cyclobutylpyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to optimize yield and purity. These methods not only improve the efficiency of production but also allow for scalable synthesis, making the compound more accessible for industrial applications.
One of the most exciting areas of research involving N-cyclobutylpyridine-4-carboxamide is its potential as a lead compound for drug discovery. Researchers are leveraging high-throughput screening (HTS) techniques to identify derivatives of this compound that exhibit enhanced biological activity. Initial screening results have highlighted several promising analogs that show improved efficacy in preclinical models of diseases such as cancer and neurodegenerative disorders.
The structural versatility of N-cyclobutylpyridine-4-carboxamide allows for modifications at multiple positions, enabling the design of libraries of compounds with diverse biological profiles. By incorporating functional groups such as halogens or heterocycles, researchers can fine-tune the pharmacokinetic properties of these derivatives. This approach has led to the identification of several novel compounds with potential therapeutic value that are currently undergoing further investigation.
Another significant aspect of N-cyclobutylpyridine-4-carboxamide research is its role in understanding molecular recognition processes. The compound's ability to interact with biological targets in specific ways provides insights into how drugs bind to their receptors. These insights are crucial for developing more effective drugs with improved selectivity and reduced side effects. Computational studies have helped elucidate the mechanisms of these interactions, paving the way for rational drug design strategies.
The environmental impact of synthesizing and using N-cyclobutylpyridine-4-carboxamide is also a growing area of interest. Researchers are exploring green chemistry principles to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader goals in pharmaceutical manufacturing to create processes that are environmentally friendly while maintaining high yields and purity standards.
In conclusion, N-cyclobutylpyridine-4-carboxamide (CAS No. 1862395-59-2) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive scaffold for drug development, while its applications in advanced materials highlight its broader utility. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing scientific challenges.
1862395-59-2 (N-cyclobutylpyridine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)